Ethyl 3-fluoro-5-methylisonicotinate
Overview
Description
Ethyl 3-fluoro-5-methylisonicotinate is a chemical compound with the molecular formula C9H10FNO2 . It is used in various chemical reactions and has several applications in the field of chemistry .
Molecular Structure Analysis
The molecular structure of Ethyl 3-fluoro-5-methylisonicotinate consists of 9 carbon atoms, 10 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, and 2 oxygen atoms . The exact structure can be found in chemical databases like PubChem .
Physical And Chemical Properties Analysis
Ethyl 3-fluoro-5-methylisonicotinate has a molecular weight of 183.18 g/mol . Other physical and chemical properties such as boiling point, melting point, and density are not detailed in the available resources .
Scientific Research Applications
Synthesis of Fluorofuranones : Ethyl 3-fluoro-5-methylisonicotinate has been utilized in the efficient synthesis of 3-fluorofuran-2(5H)-ones, showcasing its role as a valuable building block in organic synthesis (Pomeisl et al., 2007).
Ligand for Metabotropic Glutamate Receptors : Derivatives of this compound have been synthesized and shown to exhibit high affinity and potency for metabotropic glutamate subtype-5 receptors, indicating its potential in neurological research and imaging applications (Siméon et al., 2007).
Novel Copolymers Synthesis : Ethyl 3-fluoro-5-methylisonicotinate derivatives have been incorporated into the synthesis of novel copolymers, contributing to the advancement of materials science (Kharas et al., 2017).
Preparation of Fluoropyrrole Derivatives : The compound has been employed in organic chemistry for the synthesis of β-fluoropyrrole derivatives, demonstrating its versatility in chemical synthesis (Kim et al., 2007).
Engineering in Metal-Organic Frameworks : It's used in the synthesis of zirconium-based metal-organic frameworks, showcasing its importance in the field of catalysis and material engineering (Huang et al., 2017).
properties
IUPAC Name |
ethyl 3-fluoro-5-methylpyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-3-13-9(12)8-6(2)4-11-5-7(8)10/h4-5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGQFWIMNXUOUPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=NC=C1C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-fluoro-5-methylisonicotinate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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